Cas no 1105208-82-9 (2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 1105208-82-9
• MF: C₁₆H₁₅N₅O₂S₂
• MW: 373.45259976387
• CID: 6382532
• PubChem ID: 135952633
• Update Time: 2025-08-10

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-(2-benzylsulfanyl-4-oxo-1H-pyrimidin-6-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 1105208-82-9
• 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• F5485-0045
• AKOS024510032

• Inchi： 1S/C16H15N5O2S2/c1-10-20-21-16(25-10)19-14(23)8-12-7-13(22)18-15(17-12)24-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,17,18,22)(H,19,21,23)
• InChI Key： AIOHIARIKPGPRK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CC1NC(SCC2=CC=CC=C2)=NC(=O)C=1

Computed Properties

• Exact Mass: 373.06671709g/mol
• Monoisotopic Mass: 373.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 150Ų

Additional information on 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Introduction to Compound with CAS No. 1105208-82-9 and Product Name: 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Compound with the CAS number 1105208-82-9 and the product name 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups, including a benzylsulfanyl moiety, a pyrimidinone core, and a thiadiazole substituent, which collectively contribute to its unique chemical properties and biological relevance.

The benzylsulfanyl group in the molecular structure is particularly noteworthy as it can influence the compound's solubility, stability, and interactions with biological targets. This group is often employed in medicinal chemistry to enhance pharmacokinetic profiles and improve binding affinity. The presence of a pyrimidinone core further enhances the compound's potential as a pharmacophore, given the extensive literature demonstrating the biological activity of pyrimidine derivatives in various therapeutic contexts. Pyrimidines are fundamental components of nucleic acids and have been widely explored for their roles in enzyme inhibition and receptor binding.

The 5-methyl-1,3,4-thiadiazole moiety is another critical feature of this compound. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-methyl substitution on the thiadiazole ring can modulate its electronic properties and reactivity, thereby influencing its interaction with biological targets. This structural feature has been strategically incorporated to enhance the compound's efficacy in specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and potential biological targets. Studies using virtual screening and docking simulations have identified promising binding interactions with enzymes and receptors involved in critical cellular processes. These computational studies suggest that the compound may exhibit inhibitory activity against targets relevant to diseases such as cancer and inflammatory disorders.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates significant inhibitory activity against certain enzymes implicated in disease pathways. For instance, preliminary data suggest that it may inhibit key enzymes involved in tumor proliferation and survival. Additionally, its interaction with inflammatory pathways has been explored, revealing potential therapeutic benefits in conditions characterized by chronic inflammation.

The synthesis of this compound represents a culmination of years of research in medicinal chemistry. The synthetic route involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the benzylsulfanyl, pyrimidinone, and thiadiazole moieties into a single molecular framework has been achieved through a series of well-designed reactions, including condensation reactions, cyclization processes, and functional group transformations.

One of the most striking features of this compound is its ability to modulate multiple signaling pathways simultaneously. This polypharmacological activity is particularly appealing from a therapeutic standpoint, as it may lead to synergistic effects that enhance treatment outcomes. For example, by targeting both enzymatic and receptor-based mechanisms, this compound could potentially overcome resistance mechanisms associated with single-target therapies.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of synthetic chemistry expertise with computational modeling and biological testing has been instrumental in optimizing its structure for maximal efficacy. This collaborative approach ensures that compounds like this one are not only chemically novel but also biologically relevant.

Future research directions include further exploration of its mechanism of action through detailed biochemical assays and cellular studies. Understanding how this compound interacts with its targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies are planned to assess its safety profile and pharmacokinetic properties in animal models.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for development as an agrochemical or as a lead compound for novel materials with specialized functions. The versatility of heterocyclic compounds like this one underscores their importance as building blocks for innovative chemical entities.

In conclusion, Compound with CAS No. 1105208-82-9 exhibits remarkable promise as a therapeutic agent due to its intricate molecular design and demonstrated biological activity. The strategic incorporation of functional groups such as the benzylsulfanyl, pyrimidinone, and thiadiazole moieties has resulted in a molecule with broad therapeutic potential. As research continues to uncover new applications for this class of compounds, it is likely that derivatives like this one will play an increasingly important role in addressing complex diseases.